Cas no 2172441-51-7 ((4-chlorothiophen-3-yl)methanesulfonyl fluoride)

• Product Name: (4-chlorothiophen-3-yl)methanesulfonyl fluoride
• CAS No: 2172441-51-7
• MF: C₅H₄ClFO₂S₂
• MW: 214.665461540222
• CID: 6292487
• PubChem ID: 165521437
• Update Time: 2025-05-21

(4-chlorothiophen-3-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (4-chlorothiophen-3-yl)methanesulfonyl fluoride
• 2172441-51-7
• EN300-1450623

• Inchi： 1S/C5H4ClFO2S2/c6-5-2-10-1-4(5)3-11(7,8)9/h1-2H,3H2
• InChI Key： WRZIKXVWUISFGV-UHFFFAOYSA-N
• SMILES： ClC1=CSC=C1CS(=O)(=O)F

Computed Properties

• Exact Mass: 213.9325276g/mol
• Monoisotopic Mass: 213.9325276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 70.8Ų

Additional information on (4-chlorothiophen-3-yl)methanesulfonyl fluoride

Comprehensive Overview of (4-chlorothiophen-3-yl)methanesulfonyl fluoride (CAS No. 2172441-51-7)

(4-chlorothiophen-3-yl)methanesulfonyl fluoride (CAS No. 2172441-51-7) is a specialized sulfonyl fluoride derivative that has garnered significant attention in the fields of medicinal chemistry and bioconjugation. This compound, characterized by its unique thiophene backbone and sulfonyl fluoride functional group, is increasingly being explored for its potential applications in proteomics, enzyme inhibition, and click chemistry. Researchers are particularly interested in its reactivity profile, which makes it a valuable tool for covalent protein modification and targeted drug discovery.

The growing demand for sulfonyl fluoride-based probes in chemical biology has positioned (4-chlorothiophen-3-yl)methanesulfonyl fluoride as a compound of interest. Its ability to form stable covalent bonds with specific amino acid residues, such as tyrosine and lysine, has made it a popular choice for activity-based protein profiling (ABPP). This aligns with current trends in precision medicine, where understanding protein interactions at a molecular level is critical for developing next-generation therapeutics.

One of the most frequently searched questions related to this compound is: "How does (4-chlorothiophen-3-yl)methanesulfonyl fluoride compare to other sulfonyl fluorides in bioconjugation?" The answer lies in its enhanced selectivity and reduced off-target effects, which are attributed to the 4-chlorothiophene moiety. This structural feature improves the compound's ability to target specific proteins, making it a preferred choice for researchers working on covalent inhibitor design and proteome-wide studies.

Another hot topic in the scientific community is the use of (4-chlorothiophen-3-yl)methanesulfonyl fluoride in covalent fragment-based drug discovery (FBDD). Fragment-based approaches are gaining traction due to their efficiency in identifying high-affinity ligands for challenging drug targets. The compound's sulfonyl fluoride group enables irreversible binding, which is advantageous for validating target engagement and optimizing lead compounds. This has led to increased interest in its potential applications for oncology and neurodegenerative disease research.

From a synthetic chemistry perspective, the preparation of (4-chlorothiophen-3-yl)methanesulfonyl fluoride involves multistep organic synthesis, often starting from commercially available thiophene derivatives. The introduction of the sulfonyl fluoride group typically requires careful handling of fluorinating agents, highlighting the importance of process optimization and safety protocols. Researchers often search for "efficient synthetic routes to (4-chlorothiophen-3-yl)methanesulfonyl fluoride", reflecting the demand for scalable and cost-effective methods.

In the context of green chemistry, there is a growing emphasis on developing sustainable synthetic methodologies for compounds like (4-chlorothiophen-3-yl)methanesulfonyl fluoride. This includes minimizing the use of hazardous reagents and reducing waste generation. The compound's relevance to biocompatible labeling and in vivo imaging further underscores its potential in translational research, where environmental impact and safety are key considerations.

Looking ahead, the versatility of (4-chlorothiophen-3-yl)methanesulfonyl fluoride is expected to drive innovation in chemical proteomics and drug development. Its unique combination of reactivity, selectivity, and stability makes it a promising candidate for addressing unmet needs in personalized medicine and therapeutic targeting. As research continues to uncover new applications, this compound is likely to remain a focal point in the intersection of chemistry, biology, and medicine.